79-81-2

Vitamin A palmitate

In Stock

• CAS RN:
• 79-81-2

• Formula:
• C36H60O2

• InChI:
• InChI=1S/C36H60O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-25-35(37)38-30-28-32(3)23-20-22-31(2)26-27-34-33(4)24-21-29-36(34,5)6/h20,22-23,26-28H,7-19,21,24-25,29-30H2,1-6H3/b23-20+,27-26+,31-22+,32-28+

• InChIKey:
• VYGQUTWHTHXGQB-FFHKNEKCSA-N

• Vitamin A analog. Storage ester of retinol. Shows antitumor effects in vivo. Orally active.
  Retinyl palmitate is a natural ester form of vitamin A. It is a major storage form of vitamin A in vivo. Retinyl palmitate (1-100 µM) is cytotoxic to HeLa cells both alone and to a greater effect when combined with photodynamic therapy. It decreases tumor volume by 50% in a human gallbladder cancer mouse xenograft model when administered at doses of 1,000 or 2,500 IU/animal per day for three weeks and when administered prior to tumor implantation at a dose of 2,500 IU/animal.
  Retinyl palmitate or vitamin A palmitate is a retinoid, which is an acid form of vitamin A. Retinoids exist as many geometric isomers due to the unsaturated bonds in the aliphatic chain. Retinyl palmitate is a major storage form of vitamin A found in epidermis. Retinyl esters provide pools of vitamin A that...

Bietamiverine

• CAS RN:
• 479-81-2

• Formula:
• C19H30N2O2

• InChI:
• InChI=1S/C19H30N2O2/c1-3-20(4-2)15-16-23-19(22)18(17-11-7-5-8-12-17)21-13-9-6-10-14-21/h5,7-8,11-12,18H,3-4,6,9-10,13-16H2,1-2H3

• InChIKey:
• JGTJANXYSNVLMQ-UHFFFAOYSA-N

• Bietamiverine, also known as Paparid, is a spasmolytic biochemical.

4-[(E)-(5-Piperidin-1-ylfuran-2-yl)methylideneamino]spiro[4-azatricyclo[5.2.1.02,6]dec-8-ene-10,1'-cyclopropane]-3,5-dione

• CAS RN:
• 5679-81-2

• Formula:
• C21H23N3O3

• InChI:
• InChI=1S/C21H23N3O3/c25-19-17-14-5-6-15(21(14)8-9-21)18(17)20(26)24(19)22-12-13-4-7-16(27-13)23-10-2-1-3-11-23/h4-7,12,14-15,17-18H,1-3,8-11H2/b22-12+

• InChIKey:
• WIMVPYBEPMZMEC-WSDLNYQXSA-N

• LSM-19109 is a member of isoindoles.

6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine

Usually In Stock

• CAS RN:
• 71579-81-2

• Formula:
• C10H13N

• InChI:
• InChI=1S/C10H13N/c1-2-4-9-6-7-11-8-10(9)5-3-1/h6-8H,1-5H2

• InChIKey:
• XTENQPVGKFRQFR-UHFFFAOYSA-N

• 6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.

6,8-Dibromoflavone

In Stock

• CAS RN:
• 42079-81-2

• Formula:
• C15H8Br2O2

• InChI:
• InChI=1S/C15H8Br2O2/c16-10-6-11-13(18)8-14(9-4-2-1-3-5-9)19-15(11)12(17)7-10/h1-8H

• InChIKey:
• OTCPQWYHYLBCIW-UHFFFAOYSA-N

• 6,8-Dibromoflavone is a useful research compound. Its molecular formula is C15H8Br2O2 and its molecular weight is 380.03 g/mol. The purity is usually 95%.

3,5-Dibromo-4-methylphenol

In Stock

• CAS RN:
• 13979-81-2

• Formula:
• C7H6Br2O

• InChI:
• InChI=1S/C7H6Br2O/c1-4-6(8)2-5(10)3-7(4)9/h2-3,10H,1H3

• InChIKey:
• AXCQKKVGMZCWPC-UHFFFAOYSA-N

• 3,5-Dibromo-4-methylphenol is a useful research compound. Its molecular formula is C7H6Br2O and its molecular weight is 265.93 g/mol. The purity is usually 95%.

Bostrycin

In Stock

• CAS RN:
• 21879-81-2

• Formula:
• C16H16O8

• InChI:
• InChI=1S/C16H16O8/c1-16(23)4-5-8(14(21)15(16)22)13(20)9-6(17)3-7(24-2)12(19)10(9)11(5)18/h3,14-15,18,20-23H,4H2,1-2H3/t14-,15+,16-/m0/s1

• InChIKey:
• ZQNOLGRKZRDRQO-XHSDSOJGSA-N

• Bostrycin is an anthraquinone originally isolated from B. alpestre that has diverse biological activities, including antibacterial, antiproliferative, and phytotoxic properties. It is active against Gram-positive bacteria, including methicillin-resistant S. aureus (MRSA), M. tuberculosis, and C. botulinum. Bostrycin inhibits proliferation of A549 lung adenocarcinoma cells when used at concentrations ranging from 10 to 30 µM, as well as halts the cell cycle at the G0/G1 phase and induces apoptosis in A549 cells. It is a phytotoxin that induces necrosis of water hyacinth leaves when used at a concentration of approximately 7 µg/ml. Bostrycin has been used as a cross-linking agent for protein immobilization that retains bacteriostatic activity when immobilized on nonwoven polypropylene fabric.
  Bostrycin is an anthraquinone with antibacterial, antiproliferative, and phytotox...

5-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazole-3-carboxylic acid

• CAS RN:
• 652979-81-2

• Formula:
• C10H5F3N2O3

• InChI:
• InChI=1S/C10H5F3N2O3/c11-10(12,13)6-3-1-5(2-4-6)8-14-7(9(16)17)15-18-8/h1-4H,(H,16,17)

• InChIKey:
• LBJNGVILZFVSFL-UHFFFAOYSA-N

• 5-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H5F3N2O3 and its molecular weight is 258.15 g/mol. The purity is usually 95%.

2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-1-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

In Stock

• CAS RN:
• 681279-81-2

• Formula:
• C35H32FN3O2S

• InChI:
• InChI=1S/C35H32FN3O2S/c1-23-8-9-24(2)27(18-23)20-38-21-34(30-6-4-5-7-32(30)38)42-22-35(40)39-33(26-10-14-28(36)15-11-26)19-31(37-39)25-12-16-29(41-3)17-13-25/h4-18,21,33H,19-20,22H2,1-3H3

• InChIKey:
• VVMDBFPDOLJJHV-UHFFFAOYSA-N

• 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-1-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C35H32FN3O2S and its molecular weight is 577.72. The purity is usually 95%.

N'-(6-methoxybenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide

In Stock

• CAS RN:
• 851979-81-2

• Formula:
• C18H13N3O4S

• InChI:
• InChI=1S/C18H13N3O4S/c1-24-10-6-7-12-16(8-10)26-18(19-12)21-20-17(23)15-9-13(22)11-4-2-3-5-14(11)25-15/h2-9H,1H3,(H,19,21)(H,20,23)

• InChIKey:
• KGRJLULRWHZYGA-UHFFFAOYSA-N

• N'-(6-methoxybenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide is a useful research compound. Its molecular formula is C18H13N3O4S and its molecular weight is 367.38. The purity is usually 95%.

isopropyl 2-((3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl)oxy)acetate

In Stock

• CAS RN:
• 869079-81-2

• Formula:
• C20H17ClO5

• InChI:
• InChI=1S/C20H17ClO5/c1-12(2)25-19(22)11-24-16-8-5-14-9-17(20(23)26-18(14)10-16)13-3-6-15(21)7-4-13/h3-10,12H,11H2,1-2H3

• InChIKey:
• XARHDIQKCJUSBL-UHFFFAOYSA-N

• Isopropyl 2-((3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl)oxy)acetate is a useful research compound. Its molecular formula is C20H17ClO5 and its molecular weight is 372.8. The purity is usually 95%.

3',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-81-2

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-3-4-13(9-12(11)2)5-8-17(20)14-6-7-15(18)16(19)10-14/h3-4,6-7,9-10H,5,8H2,1-2H3

• InChIKey:
• UMXGFLXRMCNFCF-UHFFFAOYSA-N

• 3',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

[[3,4-Bis[bis(butanoyloxymethoxy)phosphoryloxy]-2,5,6-trihydroxycyclohexyl]oxy-(butanoyloxymethoxy)phosphoryl]oxymethyl butanoate

Usually In Stock

• CAS RN:
• 209479-81-2

• Formula:
• C36H63O27P3

• InChI:
• InChI=1S/C36H63O27P3/c1-7-13-25(37)49-19-55-64(46,56-20-50-26(38)14-8-2)61-34-31(43)32(44)35(62-65(47,57-21-51-27(39)15-9-3)58-22-52-28(40)16-10-4)36(33(34)45)63-66(48,59-23-53-29(41)17-11-5)60-24-54-30(42)18-12-6/h31-36,43-45H,7-24H2,1-6H3

• InChIKey:
• PVEVFIAVCISJSO-FOJCDXFYSA-N

• D-myo-Ins(1,4,5)P3 hexakis(butyryloxymethyl) ester is a phosphatidylinositol trisphosphate that is 1D-myo-inositol 1,4,5-trisphosphate in which all all six phosphate hydrogens have been replaced by butyryloxymethyl groups. It is a cell-permeant analogue of inositol 1,4,5-trisphosphate and an agonist of the inositol 1,4,5-trisphosphate receptor. It has a role as an IP3 receptor agonist. It derives from a 1D-myo-inositol 1,4,5-trisphosphate.

1-(2,6-Dimethylpyrimidin-4-yl)piperidin-3-amine

In Stock

• CAS RN:
• 1250279-81-2

• Formula:
• C11H18N4

• InChI:
• InChI=1S/C11H18N4/c1-8-6-11(14-9(2)13-8)15-5-3-4-10(12)7-15/h6,10H,3-5,7,12H2,1-2H3

• InChIKey:
• JDXUDOOOELZRMX-UHFFFAOYSA-N

• 1-(2,6-Dimethylpyrimidin-4-yl)piperidin-3-amine is a useful research compound. Its molecular formula is C11H18N4 and its molecular weight is 206.29 g/mol. The purity is usually 95%.

5-amino-2-[(5-bromopyridin-3-yl)carbonyl]-1,2-oxazol-3(2H)-one

In Stock

• CAS RN:
• 1807979-81-2

• Formula:
• C9H6BrN3O3

• InChI:
• InChI=1S/C9H6BrN3O3/c10-6-1-5(3-12-4-6)9(15)13-8(14)2-7(11)16-13/h1-4H,11H2

• InChIKey:
• YOYRGKVUILDVIZ-UHFFFAOYSA-N

• 5-amino-2-[(5-bromopyridin-3-yl)carbonyl]-1,2-oxazol-3(2H)-one is a useful research compound. Its molecular formula is C9H6BrN3O3 and its molecular weight is 284.069. The purity is usually 95%.